Cas no 69746-44-7 (Ethanethioic acid, S-(3-methoxyphenyl) ester)

Ethanethioic acid, S-(3-methoxyphenyl) ester is a sulfur-containing organic compound characterized by its thioester functional group linked to a 3-methoxyphenyl moiety. This structure imparts reactivity useful in synthetic chemistry, particularly in acyl transfer reactions and as an intermediate in the synthesis of more complex molecules. The methoxy group enhances solubility in organic solvents, facilitating its use in various reaction conditions. Its stability under controlled environments makes it suitable for applications requiring selective thioesterification. The compound is handled under standard laboratory precautions due to its potential sensitivity to moisture and strong oxidizing agents. Its precise properties depend on purity and storage conditions.

Ethanethioic acid, S-(3-methoxyphenyl) ester structure

69746-44-7 structure

Product Name:Ethanethioic acid, S-(3-methoxyphenyl) ester

CAS No:69746-44-7

MF:C₉H₁₀O₂S

MW:182.239501476288

MDL:MFCD15145700

CID:391407

PubChem ID:539677

Update Time:2025-06-09

Ethanethioic acid, S-(3-methoxyphenyl) ester Chemical and Physical Properties

Names and Identifiers

- Ethanethioic acid, S-(3-methoxyphenyl) ester
- S-(3-methoxyphenyl) ethanethioate
- 3-Methoxythiophenol, S-acetyl-
- DTXSID00337186
- S-3-Methoxyphenylthioacetate
- 69746-44-7
- S-(3-methoxyphenyl) thioacetate
- S-(3-Methoxyphenyl) ethanethioate #
- S-3-methoxyphenyl ethanethioate
- MDL： MFCD15145700
- Inchi： 1S/C9H10O2S/c1-7(10)12-9-5-3-4-8(6-9)11-2/h3-6H,1-2H3
- InChI Key： BSUMOLODBDMGEB-UHFFFAOYSA-N
- SMILES： S(C(C)=O)C1C=CC=C(C=1)OC

Computed Properties

Exact Mass: 182.0402
Monoisotopic Mass: 182.04015073g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 51.6Å²

Experimental Properties

PSA: 26.3

Ethanethioic acid, S-(3-methoxyphenyl) ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB434449-1 g	S-3-Methoxyphenylthioacetate	69746-44-7	1g	€544.10	2022-06-02
abcr	AB434449-5 g	S-3-Methoxyphenylthioacetate	69746-44-7	5g	€1,251.90	2022-06-02
abcr	AB434449-1g	S-3-Methoxyphenylthioacetate; .	69746-44-7	1g	€1555.10	2025-04-17
abcr	AB434449-5g	S-3-Methoxyphenylthioacetate	69746-44-7	5g	€1373.40	2023-09-04